Cas no 885281-38-9 (Imidazo[1,2-a]pyridine-2-carboxylicacid, 3-iodo-5-nitro-, ethyl ester)

• Product Name: Imidazo[1,2-a]pyridine-2-carboxylicacid, 3-iodo-5-nitro-, ethyl ester
• CAS No: 885281-38-9
• MF: C₁₀H₈IN₃O₄
• MW: 361.092694282532
• MDL: MFCD06796253
• CID: 711904
• PubChem ID: 57355277
• Update Time: 2025-06-13

Imidazo[1,2-a]pyridine-2-carboxylicacid, 3-iodo-5-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-2-carboxylicacid, 3-iodo-5-nitro-, ethyl ester
• 3-Iodo-5-nitro-imidazo[1,2-a]pyridine-2-carboxylic acid ethyl ester
• ethyl 3-iodo-5-nitroimidazo[1,2-a]pyridine-2-carboxylate
• FT-0767312
• AKOS027383491
• DTXSID50723015
• SB39566
• 885281-38-9

• MDL： MFCD06796253
• Inchi： 1S/C10H8IN3O4/c1-2-18-10(15)8-9(11)13-6(12-8)4-3-5-7(13)14(16)17/h3-5H,2H2,1H3
• InChI Key： NRLJEUJCVVCUSH-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OCC)N=C2C=CC=C([N+](=O)[O-])N21

Computed Properties

• Exact Mass: 360.95600
• Monoisotopic Mass: 360.95595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.2
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• PSA: 89.42000
• LogP: 2.54700

Additional information on Imidazo[1,2-a]pyridine-2-carboxylicacid, 3-iodo-5-nitro-, ethyl ester

Imidazo[1,2-a]pyridine-2-carboxylic acid, 3-iodo-5-nitro-, ethyl ester (CAS No. 885281-38-9): A Comprehensive Overview

Imidazo[1,2-a]pyridine-2-carboxylic acid, 3-iodo-5-nitro-, ethyl ester, with the CAS number 885281-38-9, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyridine class, a heterocyclic structure known for its broad spectrum of biological activities and potential therapeutic applications.

The molecular structure of Imidazo[1,2-a]pyridine-2-carboxylic acid, 3-iodo-5-nitro-, ethyl ester features a fused imidazole and pyridine ring system, which is further functionalized with an iodo group at the 3-position and a nitro group at the 5-position. The ethyl ester moiety at the 2-position carboxylic acid enhances its solubility and bioavailability, making it a promising candidate for further pharmacological investigation.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for their potential as drug candidates. The imidazopyridine scaffold has been particularly studied for its ability to interact with various biological targets, including enzymes and receptors involved in cancer, inflammation, and infectious diseases. The presence of both the iodo and nitro substituents in Imidazo[1,2-a]pyridine-2-carboxylic acid, 3-iodo-5-nitro-, ethyl ester suggests that it may exhibit unique electronic properties and reactivity, which could be exploited for designing next-generation therapeutics.

One of the most compelling aspects of this compound is its potential role in oncology research. Imidazopyridines have been shown to inhibit the activity of kinases and other enzymes that are overexpressed in cancer cells. The iodo group can serve as a handle for further chemical modifications, allowing researchers to fine-tune the compound's binding affinity and selectivity. Additionally, the nitro group can be reduced to an amine, providing another avenue for structural diversification.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds like Imidazo[1,2-a]pyridine-2-carboxylic acid, 3-iodo-5-nitro-, ethyl ester offer a rich structural framework that can be modified to target specific disease pathways. For instance, modifications at the 3-position iodo group have been shown to enhance binding to certain protein targets, while changes at the 5-position nitro group can influence metabolic stability and pharmacokinetic properties.

The ethyl ester functionality at the 2-position carboxylic acid is another key feature that contributes to the compound's versatility. This ester group can be hydrolyzed to form a free carboxylic acid, which may improve solubility or facilitate further derivatization. Additionally, esters are often used as protecting groups in synthetic chemistry, allowing for selective reactions at other sites within the molecule.

In terms of synthetic chemistry, Imidazo[1,2-a]pyridine-2-carboxylic acid, 3-iodo-5-nitro-, ethyl ester represents an advanced intermediate that can be used to construct more complex molecules. The presence of both iodine and nitro groups provides multiple opportunities for cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are commonly employed in medicinal chemistry to introduce aryl or vinyl moieties.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug development. Imidazopyridines are particularly attractive due to their ability to mimic natural product scaffolds while offering unique chemical space for innovation. The structural features of Imidazo[1,2-a]pyridine-2-carboxylic acid, 3-iodo-5-nitro-, ethyl ester, including its iodo and nitro substituents, make it a versatile building block for designing novel therapeutics with improved efficacy and reduced side effects.

Future research directions may focus on exploring the compound's potential as an antiviral or anti-inflammatory agent. The ability of imidazopyridines to modulate biological pathways suggests that they could be effective against a wide range of diseases. Additionally, computational modeling and high-throughput screening techniques could be employed to identify new derivatives with enhanced pharmacological properties.

In conclusion, Imidazo[1,2-a]pyridine-2-carboxylic acid, 3-iodo-5-nitro-, ethyl ester (CAS No. 885281-38-9) is a structurally fascinating compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable tool for developing new drugs targeting various diseases. As research in heterocyclic chemistry continues to advance, compounds like this one will play an increasingly important role in discovering next-generation therapeutics.